Semicarbazide, 4-cyclohexyl-1-isonicotinoyl-3-thio-
Overview
Description
“Semicarbazide, 4-cyclohexyl-1-isonicotinoyl-3-thio-” is a chemical compound . It is a derivative of semicarbazide , which is a water-soluble white solid and a derivative of urea .
Synthesis Analysis
Semicarbazide, the parent compound of “Semicarbazide, 4-cyclohexyl-1-isonicotinoyl-3-thio-”, is prepared by treating urea with hydrazine . A further reaction can occur to give carbohydrazide . Semicarbazide is frequently reacted with aldehydes and ketones to produce semicarbazones via a condensation reaction .Molecular Structure Analysis
“Semicarbazide, 4-cyclohexyl-1-isonicotinoyl-3-thio-” contains a total of 38 bonds; 20 non-H bonds, 8 multiple bonds, 3 rotatable bonds, 2 double bonds, 6 aromatic bonds, 2 six-membered rings, 1 urea (-thio) derivative, 1 N hydrazine, and 1 Pyridine .Chemical Reactions Analysis
Semicarbazide, the parent compound of “Semicarbazide, 4-cyclohexyl-1-isonicotinoyl-3-thio-”, is known to react with aldehydes and ketones to produce semicarbazones via a condensation reaction . This is an example of imine formation resulting from the reaction of a primary amine with a carbonyl group .Mechanism of Action
The mechanism of action of semicarbazide, 4-cyclohexyl-1-isonicotinoyl-3-thio- is not fully understood. However, studies have shown that CTIO inhibits the activity of various enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). In addition, CTIO has also been shown to induce the production of reactive oxygen species (ROS) which can lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
Semicarbazide, 4-cyclohexyl-1-isonicotinoyl-3-thio- has been shown to have various biochemical and physiological effects. In cancer research, CTIO has been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, CTIO has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. CTIO has also been shown to possess anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using semicarbazide, 4-cyclohexyl-1-isonicotinoyl-3-thio- in lab experiments is its potential therapeutic applications in various fields of research. In addition, CTIO has been shown to possess anti-inflammatory and anti-oxidant properties which can be useful in studying the effects of oxidative stress and inflammation in various diseases. However, one of the limitations of using CTIO in lab experiments is its toxicity at high concentrations.
Future Directions
There are several future directions for the study of semicarbazide, 4-cyclohexyl-1-isonicotinoyl-3-thio-. One area of research is the development of novel CTIO derivatives with improved therapeutic properties. Another area of research is the study of the mechanism of action of CTIO and its effects on various cellular processes. In addition, the potential use of CTIO in the treatment of neurodegenerative diseases and other diseases associated with oxidative stress and inflammation should also be explored.
Scientific Research Applications
Semicarbazide, 4-cyclohexyl-1-isonicotinoyl-3-thio- has been studied for its potential therapeutic applications in various fields of research. It has been shown to possess anti-cancer, anti-inflammatory, and anti-oxidant properties. In cancer research, CTIO has been used to inhibit the growth of cancer cells and induce apoptosis. In addition, CTIO has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.
properties
IUPAC Name |
1-cyclohexyl-3-(pyridine-4-carbonylamino)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4OS/c18-12(10-6-8-14-9-7-10)16-17-13(19)15-11-4-2-1-3-5-11/h6-9,11H,1-5H2,(H,16,18)(H2,15,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZJBTKCHRRSRRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=S)NNC(=O)C2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10180680 | |
Record name | Semicarbazide, 4-cyclohexyl-1-isonicotinoyl-3-thio- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10180680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26036-36-2 | |
Record name | 4-Cyclohexyl-1-isonicotinoyl-3-thio-semicarbazide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026036362 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC80982 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80982 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Semicarbazide, 4-cyclohexyl-1-isonicotinoyl-3-thio- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10180680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-CYCLOHEXYL-1-ISONICOTINOYL-3-THIO-SEMICARBAZIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JYQ7PX91NX | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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